5-Bromo-2-((2-thienylmethyl)sulfinyl)pyrimidine
Description
5-Bromo-2-((2-thienylmethyl)sulfinyl)pyrimidine, also known as 5-Bromo-2-((2-thienylmethyl)sulfinyl)pyrimidine, is a useful research compound. Its molecular formula is C9H7BrN2OS2 and its molecular weight is 303.2 g/mol. The purity is usually 95%.
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properties
CAS RN |
79685-11-3 |
|---|---|
Product Name |
5-Bromo-2-((2-thienylmethyl)sulfinyl)pyrimidine |
Molecular Formula |
C9H7BrN2OS2 |
Molecular Weight |
303.2 g/mol |
IUPAC Name |
5-bromo-2-(thiophen-2-ylmethylsulfinyl)pyrimidine |
InChI |
InChI=1S/C9H7BrN2OS2/c10-7-4-11-9(12-5-7)15(13)6-8-2-1-3-14-8/h1-5H,6H2 |
InChI Key |
YFCSMQKDQMKSCX-UHFFFAOYSA-N |
SMILES |
C1=CSC(=C1)CS(=O)C2=NC=C(C=N2)Br |
Canonical SMILES |
C1=CSC(=C1)CS(=O)C2=NC=C(C=N2)Br |
synonyms |
5-bromo-2-(2-thienylmethyl)sulfinylpyrimidine sulfoxide NY 4138 NY-4138 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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